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Compound of Interest

Compound Name: Reactive Red 4

Cat. No.: B097997

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Red 4, a prominent member of the monochlorotriazine class of reactive azo dyes, is
a synthetic colorant with significant applications in the textile industry. Its ability to form a
covalent bond with cellulosic fibers imparts excellent wash fastness to dyed fabrics. This
technical guide provides a comprehensive overview of the chemical synthesis of Reactive Red
4, detailing the underlying reaction mechanisms, experimental protocols, and relevant
guantitative data. The synthesis is a multi-step process involving sequential nucleophilic
substitution reactions on a triazine core, followed by diazotization and an azo coupling reaction
to form the final chromophore.

Synthesis Workflow

The synthesis of Reactive Red 4 is a meticulously controlled multi-step process commencing
with the sequential condensation of cyanuric chloride with two different aromatic amines,
followed by a diazotization and an azo coupling reaction. The overall workflow is depicted
below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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